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Compound of Interest

Compound Name: Z-Val-Ala-OH

Cat. No.: B1631090 Get Quote

Essential Safety and Handling Guide for Z-Val-
Ala-OH
This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling Z-Val-Ala-OH. The following

procedures for personal protective equipment (PPE), handling, and disposal are based on

available hazard information and standard laboratory safety protocols.

Chemical Identifier:

Name: Z-Val-Ala-OH

Synonyms: Z-L-valyl-L-alanine, Carbobenzoxy-L-valyl-L-alanine

CAS Number: 24787-89-1

Molecular Formula: C16H22N2O5[1][2]

Molecular Weight: 322.36 g/mol [1][2]

Hazard Summary
Z-Val-Ala-OH is a white to off-white solid.[3] Based on available data, it presents the following

hazards:
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H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling Z-Val-Ala-OH to ensure

appropriate PPE is selected.[4] The following table summarizes recommended PPE for various

laboratory operations.

Operation Minimum PPE
Enhanced PPE (for
increased risk scenarios)

Weighing and Preparing

Solutions

Lab coat, safety glasses with

side shields, nitrile gloves,

closed-toe shoes.

Chemical safety goggles, N95

dust mask (if ventilation is

inadequate), double-gloving

(nitrile).

Running Reactions and

Transfers

Lab coat, safety glasses with

side shields, nitrile gloves,

closed-toe shoes.

Chemical safety goggles, face

shield (if splash hazard exists),

chemical-resistant apron.

Handling Spills

Chemical safety goggles,

chemical-resistant gloves, lab

coat, closed-toe shoes.

Full-face respirator with

appropriate cartridge,

chemical-resistant apron or

coveralls.

Note on Gloves: Always inspect gloves prior to use and change them immediately if they

become contaminated.

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Inspection:
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Upon receipt, visually inspect the container for any signs of damage or leaks.

Verify that the label information matches the order details.

Wear appropriate PPE (lab coat, safety glasses, and nitrile gloves) during inspection.

2. Storage:

Store in a tightly sealed container in a cool, dry place.[5]

Recommended storage temperature is between 0°C and 8°C.[1][3]

Store away from incompatible materials.

3. Weighing and Solution Preparation:

Handle the solid material in a well-ventilated area, preferably a chemical fume hood, to

minimize inhalation of dust.

If a fume hood is not available, wear an N95 dust mask.

Use anti-static weighing paper or a weighing boat to prevent dispersal of the powder.

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

4. Experimental Use:

All procedures involving Z-Val-Ala-OH should be performed in a designated area.

Wear the appropriate PPE as outlined in the table above.

Keep containers closed when not in use.

5. Spill Management:

In the event of a spill, evacuate the immediate area.

Remove all sources of ignition.
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Wear appropriate PPE, including respiratory protection if the spill generates dust.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed,

labeled container for disposal.[6]

Clean the spill area with a suitable solvent and then wash with soap and water.

Disposal Plan
All waste containing Z-Val-Ala-OH must be disposed of in accordance with local, state, and

federal regulations.

Chemical Waste:

Place unused Z-Val-Ala-OH and any solutions containing it in a clearly labeled, sealed

waste container.

Do not mix with other waste streams unless compatibility is known.

Contaminated PPE:

Used gloves, disposable lab coats, and other contaminated solid materials should be

disposed of as solid chemical waste.[6]

Place these items in a designated, labeled container for hazardous waste pickup.

Experimental Workflow and Safety Checkpoints
The following diagram outlines the standard workflow for handling Z-Val-Ala-OH, from receipt

to disposal, highlighting key safety checkpoints.
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Caption: Workflow for Handling Z-Val-Ala-OH from Receipt to Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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